Cas no 56520-98-0 (4-Ethyl-2-nitrophenol)
4-Ethyl-2-nitrophenol is a nitrophenol derivative characterized by the presence of an ethyl group at the para position and a nitro group at the ortho position relative to the hydroxyl group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its distinct substitution pattern enhances reactivity in electrophilic aromatic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The nitro group contributes to its electron-withdrawing properties, while the ethyl group influences solubility and steric effects. Proper handling is required due to its potential toxicity and irritant properties.
4-Ethyl-2-nitrophenol structure
Product Name:4-Ethyl-2-nitrophenol
CAS No:56520-98-0
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD16742721
CID:374159
PubChem ID:91901
Update Time:2025-10-09
4-Ethyl-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-2-nitrophenol
- Phenol,4-ethyl-2-nitro-
- 2-Nitro-4-ethylphenol
- H11LD71YUH
- SCHEMBL1025776
- EN300-78784
- DTXSID60205074
- NS00033533
- NKWRRUKHBWTRPY-UHFFFAOYSA-N
- J-515284
- CS-0168195
- UNII-H11LD71YUH
- AKOS011654726
- 56520-98-0
- FT-0706853
- AS-33380
- SY111068
- Z979482328
- AMY28532
- Phenol, 4-ethyl-2-nitro-
- EINECS 260-239-3
- MFCD16742721
- DTXCID60127565
- ALBB-025877
- DB-094851
- 4-Ethyl-2-nitrophenol;
-
- MDL: MFCD16742721
- Inchi: 1S/C8H9NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3
- InChI Key: NKWRRUKHBWTRPY-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CC
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 267.0±20.0 ºC (760 Torr),
- Flash Point: 116.8±10.2 ºC,
- Solubility: Very slightly soluble (0.69 g/l) (25 º C),
- PSA: 63.37
4-Ethyl-2-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145997-1g |
4-Ethyl-2-nitrophenol |
56520-98-0 | 95% | 1g |
$199.82 | 2023-09-01 | |
| Alichem | A019145997-5g |
4-Ethyl-2-nitrophenol |
56520-98-0 | 95% | 5g |
$655.08 | 2023-09-01 | |
| Apollo Scientific | OR942786-250mg |
4-Ethyl-2-nitrophenol |
56520-98-0 | 98% | 250mg |
£39.00 | 2024-05-25 | |
| Apollo Scientific | OR942786-1g |
4-Ethyl-2-nitrophenol |
56520-98-0 | 98% | 1g |
£51.00 | 2024-05-25 | |
| TRC | E939790-25mg |
4-Ethyl-2-nitrophenol |
56520-98-0 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939790-50mg |
4-Ethyl-2-nitrophenol |
56520-98-0 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939790-250mg |
4-Ethyl-2-nitrophenol |
56520-98-0 | 250mg |
$ 230.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E915282-500mg |
4-ethyl-2-nitrophenol |
56520-98-0 | 95% | 500mg |
612.00 | 2021-05-17 | |
| abcr | AB415608-250 mg |
4-Ethyl-2-nitrophenol; . |
56520-98-0 | 250mg |
€84.90 | 2023-04-24 | ||
| abcr | AB415608-1 g |
4-Ethyl-2-nitrophenol; . |
56520-98-0 | 1g |
€117.60 | 2023-04-24 |
4-Ethyl-2-nitrophenol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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